Cas no 1804215-22-2 (1-(2-Mercaptobenzo[d]oxazol-4-yl)ethanone)

• Product Name: 1-(2-Mercaptobenzo[d]oxazol-4-yl)ethanone
• CAS No: 1804215-22-2
• MF: C₉H₇NO₂S
• MW: 193.222380876541
• CID: 4819250
• Update Time: 2025-11-01

1-(2-Mercaptobenzo[d]oxazol-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 4-Acetyl-2-mercaptobenzo[d]oxazole
• 1-(2-Mercaptobenzo[d]oxazol-4-yl)ethanone

• Inchi： 1S/C9H7NO2S/c1-5(11)6-3-2-4-7-8(6)10-9(13)12-7/h2-4H,1H3,(H,10,13)
• InChI Key： RCDLDPMSTZAQED-UHFFFAOYSA-N
• SMILES： S=C1NC2=C(C=CC=C2C(C)=O)O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 254
• XLogP3: 1.4
• Topological Polar Surface Area: 70.4

Additional information on 1-(2-Mercaptobenzo[d]oxazol-4-yl)ethanone

Recent Advances in the Study of 1-(2-Mercaptobenzo[d]oxazol-4-yl)ethanone (CAS: 1804215-22-2)

1-(2-Mercaptobenzo[d]oxazol-4-yl)ethanone (CAS: 1804215-22-2) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzo[d]oxazole scaffold and mercapto functional group, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated that 1-(2-Mercaptobenzo[d]oxazol-4-yl)ethanone exhibits potent inhibitory effects against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, making it a potential candidate for the development of new antibiotics. Furthermore, molecular docking studies revealed that the compound binds effectively to key bacterial enzymes, providing insights into its mode of action.

Another significant advancement was reported in a recent issue of Bioorganic & Medicinal Chemistry Letters, where scientists explored the anticancer properties of 1-(2-Mercaptobenzo[d]oxazol-4-yl)ethanone. The compound was found to induce apoptosis in several cancer cell lines, including breast and lung cancer, by activating the intrinsic apoptotic pathway. The study also identified specific molecular targets, such as Bcl-2 family proteins, which are crucial for the compound's cytotoxic effects. These findings underscore the potential of this compound as a lead molecule for anticancer drug development.

In addition to its therapeutic applications, recent research has also focused on optimizing the synthetic route for 1-(2-Mercaptobenzo[d]oxazol-4-yl)ethanone. A study published in Organic & Biomolecular Chemistry described a novel, high-yield synthesis method that utilizes green chemistry principles, reducing the environmental impact of the production process. This advancement is expected to facilitate large-scale production and further pharmacological studies of the compound.

Despite these promising developments, challenges remain in the clinical translation of 1-(2-Mercaptobenzo[d]oxazol-4-yl)ethanone. Issues such as bioavailability, toxicity, and pharmacokinetics need to be addressed in future studies. Nevertheless, the compound's unique chemical structure and broad-spectrum biological activities make it a valuable subject for ongoing research in the field of chemical biology and medicinal chemistry.

In conclusion, 1-(2-Mercaptobenzo[d]oxazol-4-yl)ethanone (CAS: 1804215-22-2) represents a promising candidate for various therapeutic applications. Recent studies have shed light on its antimicrobial and anticancer properties, as well as improved synthetic methods. Continued research efforts are expected to further elucidate its potential and overcome existing challenges, paving the way for its eventual clinical application.